Cas no 133982-56-6 ((1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: (1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 133982-56-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 899885
• Update Time: 2023-08-02

(1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyrimidinyl)-,(1S)-(9CI)
• (1S,4S)-2-PYRIDAZIN-3-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
• (1S,4S)-2-PYRIMIDIN-2-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
• (1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane

• Inchi： 1S/C9H12N4/c1-2-10-9(11-3-1)13-6-7-4-8(13)5-12-7/h1-3,7-8,12H,4-6H2/t7-,8-/m0/s1
• InChI Key： MRJLWJGWYVMTGW-YUMQZZPRSA-N
• SMILES： N1(C2N=CC=CN=2)C[C@@H]2C[C@H]1CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 41